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Compound of Interest

Compound Name: Methyl 3-methoxybenzoate

Cat. No.: B1346780 Get Quote

For researchers, scientists, and professionals in drug development, the purity and identity of

chemical compounds are paramount. This guide provides a comprehensive cross-reference of

experimental data for Methyl 3-methoxybenzoate against established literature values. By

presenting key physical and spectroscopic data in a comparative format, this guide aims to

serve as a valuable resource for quality control and experimental verification.

Physical Properties: A Comparative Analysis
The physical properties of a compound are fundamental indicators of its identity and purity. The

following table summarizes the literature values for the boiling point, density, and refractive

index of Methyl 3-methoxybenzoate, showcasing a general consensus across different

sources.

Physical Property Literature Value

Boiling Point 238-248 °C at 760 mmHg

88-90 °C at 1 mmHg

Density 1.146 - 1.15 g/mL at 20-25 °C

Refractive Index (n²⁰/D) 1.526 - 1.530
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Spectroscopic Data Cross-Reference
Spectroscopic analysis provides a detailed fingerprint of a molecule's structure. This section

compares literature data for ¹H NMR, ¹³C NMR, and Infrared (IR) spectroscopy for Methyl 3-
methoxybenzoate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton NMR spectroscopy is a powerful tool for elucidating the hydrogen environments within a

molecule. The expected chemical shifts (δ) and coupling constants (J) for Methyl 3-
methoxybenzoate in a deuterated chloroform (CDCl₃) solvent are presented below.

Proton Assignment Chemical Shift (δ) ppm
Multiplicity & Coupling
Constant (J) Hz

Aromatic H 7.65 d, J = 8.0

Aromatic H 7.57 d, J = 4.0

Aromatic H 7.35 t, J = 8.0

Aromatic H 7.11 dd, J = 8.0, 2.0

Ester Methyl (-COOCH₃) 3.93 s

Ether Methoxy (-OCH₃) 3.87 s

Note: Specific aromatic proton assignments can vary based on the literature source.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Carbon NMR provides insight into the carbon skeleton of a molecule. The following table lists

the approximate chemical shifts for each unique carbon atom in Methyl 3-methoxybenzoate.
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Carbon Assignment Chemical Shift (δ) ppm

Carbonyl (C=O) ~166.7

Aromatic C-O ~159.5

Aromatic C-CO ~131.6

Aromatic C-H ~129.3

Aromatic C-H ~122.0

Aromatic C-H ~119.3

Aromatic C-H ~114.2

Ether Methoxy (-OCH₃) ~55.3

Ester Methyl (-COOCH₃) ~52.1

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The table below

outlines the characteristic absorption bands for Methyl 3-methoxybenzoate.

Functional Group Wavenumber (cm⁻¹)

C=O Stretch (Ester) ~1720

C-O Stretch (Ester) ~1250

C-O-C Stretch (Aromatic Ether) ~1280, ~1040

C=C Stretch (Aromatic) ~1600, ~1485

=C-H Bending (Aromatic) ~750-900

C-H Stretch (sp³) ~2950

Experimental Workflow
The following diagram illustrates a typical workflow for cross-referencing experimental data of a

chemical sample with literature values.
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Workflow for Cross-Referencing Experimental and Literature Data

Experimental Analysis Literature Review

Comparison & Verification

Obtain Methyl 3-methoxybenzoate Sample

Measure Physical Properties
(Boiling Point, Density, Refractive Index)

Acquire Spectroscopic Data
(NMR, IR)

Compare Experimental Data with Literature Values

Search Chemical Databases & Journals

Compile Literature Values

Conclusion:
- Identity Confirmed
- Purity Assessed

Click to download full resolution via product page

Caption: A flowchart illustrating the process of experimental data acquisition, literature review,

and comparative analysis for chemical verification.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of scientific findings. The following are

standard protocols for the key experiments cited in this guide.

Boiling Point Determination (Thiele Tube Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), and a small test

tube.

Procedure:

A small amount of Methyl 3-methoxybenzoate is placed in the test tube.
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The capillary tube is placed in the test tube with the open end submerged in the liquid.

The test tube is attached to the thermometer and placed in the Thiele tube containing

mineral oil.

The Thiele tube is gently heated, causing a stream of bubbles to exit the capillary tube.

The heat is removed, and the temperature at which the liquid is drawn back into the

capillary tube is recorded as the boiling point.

Density Measurement (Pycnometer Method)
Density is determined by measuring the mass of a known volume of the liquid.

Apparatus: Pycnometer (a glass flask with a specific volume), analytical balance.

Procedure:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with Methyl 3-methoxybenzoate, ensuring no air bubbles are

present.

The mass of the filled pycnometer is measured.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer -

mass of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)
The refractive index measures how much light is bent, or refracted, when it enters the liquid.

Apparatus: Abbe refractometer.

Procedure:

A few drops of Methyl 3-methoxybenzoate are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.
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The user looks through the eyepiece and adjusts the knob until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale. The temperature should be noted

as the refractive index is temperature-dependent.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment

of atoms.

Procedure:

A small amount of Methyl 3-methoxybenzoate is dissolved in a deuterated solvent (e.g.,

CDCl₃).

The solution is transferred to an NMR tube.

The NMR tube is placed in the NMR spectrometer.

For ¹H NMR, the experiment is run to observe the proton signals.

For ¹³C NMR, the experiment is typically run with proton decoupling to simplify the

spectrum, showing a single peak for each unique carbon atom.

Infrared (IR) Spectroscopy
IR spectroscopy identifies functional groups by measuring the absorption of infrared radiation.

Procedure (Neat Liquid Film):

A drop of Methyl 3-methoxybenzoate is placed on a salt plate (e.g., NaCl or KBr).

A second salt plate is placed on top to create a thin liquid film.

The "sandwich" is placed in the sample holder of the IR spectrometer.

The IR spectrum is recorded, showing absorption bands corresponding to the vibrational

frequencies of the functional groups in the molecule.
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To cite this document: BenchChem. [A Researcher's Guide to Methyl 3-methoxybenzoate:
Experimental Data vs. Literature Values]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346780#cross-referencing-experimental-data-of-
methyl-3-methoxybenzoate-with-literature-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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